![molecular formula C21H20N2O3S B2675326 2-(4-Methoxyphenyl)-3-benzyl-1,2,3-trihydro-4-thiaquinazoline-4,4-dione CAS No. 663167-22-4](/img/structure/B2675326.png)
2-(4-Methoxyphenyl)-3-benzyl-1,2,3-trihydro-4-thiaquinazoline-4,4-dione
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Description
2-(4-Methoxyphenyl)-3-benzyl-1,2,3-trihydro-4-thiaquinazoline-4,4-dione, also known as MBTQ, is a synthetic compound that has been the subject of scientific research due to its potential therapeutic applications. MBTQ belongs to the class of thiaquinazoline derivatives, which have been found to possess various biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.
Scientific Research Applications
Thermal Reactivity and Ring Transformation
Research on the thermal reactivity of tricyclic compounds, including the study of reactions involving 4-methoxyphenyl azide with quinones, demonstrates the complex behaviors such compounds can exhibit under varying conditions. These reactions lead to various products, indicating the potential of similar compounds for studying reaction mechanisms and designing novel synthetic pathways in organic chemistry (Benati, Montevecchi, & Spagnolo, 1991).
Synthesis and Biological Applications
The synthesis of novel binary compounds based on lawsone demonstrates the precursor role of similar compounds in creating antioxidants and antitumor agents. This suggests the compound could be explored for its potential in medicinal chemistry and drug development (Hassanien, Abd El-Ghani, & Elbana, 2022).
Characterization and X-ray Analysis
Studies on the one-step synthesis and characterization of benzo[de]benzo[4,5]imidazo[2,1-a]-isoquinolin-7-ones highlight the importance of structural analysis in understanding compound properties. Such investigations can reveal information about molecular interactions and stability, which are crucial for the development of new materials or pharmaceuticals (Lu & He, 2012).
Eco-friendly Synthesis Protocols
Research into developing eco-friendly synthesis protocols for derivatives indicates a growing interest in sustainable chemistry. The synthesis of quinolin-2(1H)-one derivatives in water without metal catalysts suggests potential applications in green chemistry and environmental sustainability (Yadav, Vagh, & Jeong, 2020).
properties
IUPAC Name |
2-benzyl-3-(4-methoxyphenyl)-3,4-dihydro-1λ6,2,4-benzothiadiazine 1,1-dioxide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O3S/c1-26-18-13-11-17(12-14-18)21-22-19-9-5-6-10-20(19)27(24,25)23(21)15-16-7-3-2-4-8-16/h2-14,21-22H,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRXGDPMGRJFSSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2NC3=CC=CC=C3S(=O)(=O)N2CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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